Cas no 64566-97-8 (NAPHTHALENE, 3-IODO-1-(TRIFLUOROMETHYL)-)

• Product Name: NAPHTHALENE, 3-IODO-1-(TRIFLUOROMETHYL)-
• CAS No: 64566-97-8
• MF: C₁₁H₆F₃I
• MW: 322.065025806427
• CID: 3475031
• PubChem ID: 12363801
• Update Time: 2025-05-24

NAPHTHALENE, 3-IODO-1-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• NAPHTHALENE, 3-IODO-1-(TRIFLUOROMETHYL)-
• 64566-97-8
• 3-iodo-1-(trifluoromethyl)naphthalene

• Inchi： 1S/C11H6F3I/c12-11(13,14)10-6-8(15)5-7-3-1-2-4-9(7)10/h1-6H
• InChI Key： LTHYABPVSLKPRF-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=C2C(C=CC=C2)=CC(I)=C1

Computed Properties

• Exact Mass: 321.94663Da
• Monoisotopic Mass: 321.94663Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Additional information on NAPHTHALENE, 3-IODO-1-(TRIFLUOROMETHYL)-

Naphthalene, 3-Iodo-1-(Trifluoromethyl)

Naphthalene, 3-Iodo-1-(Trifluoromethyl) is a highly specialized organic compound with the CAS registry number 64566-97-8. This compound belongs to the family of naphthalene derivatives, which are extensively studied for their unique chemical properties and potential applications in various fields. The molecule consists of a naphthalene ring system substituted with an iodo group at the 3-position and a trifluoromethyl group at the 1-position. These substituents significantly influence the electronic properties and reactivity of the molecule, making it a valuable compound in modern organic synthesis.

The synthesis of Naphthalene, 3-Iodo-1-(Trifluoromethyl) typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the naphthalene framework with the desired substituents. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production of this compound.

One of the most intriguing aspects of Naphthalene, 3-Iodo-1-(Trifluoromethyl) is its electronic structure. The trifluoromethyl group is a strong electron-withdrawing substituent, which increases the electrophilicity of the naphthalene ring. This property makes it an excellent candidate for electrophilic aromatic substitution reactions. On the other hand, the iodo group at the 3-position introduces steric hindrance and can act as a leaving group in certain transformations. These characteristics make this compound versatile in organic synthesis, particularly in the construction of complex molecules with specific functional groups.

Recent studies have highlighted the potential applications of Naphthalene, 3-Iodo-1-(Trifluoromethyl) in materials science. For example, researchers have investigated its use as a precursor for synthesizing advanced materials such as conductive polymers and organic semiconductors. The ability to modify the electronic properties of these materials by introducing specific substituents has opened new avenues for developing high-performance electronic devices. Furthermore, this compound has shown promise in drug discovery efforts due to its unique pharmacokinetic properties and potential bioactivity.

In terms of physical properties, Naphthalene, 3-Iodo-1-(Trifluoromethyl) exhibits a melting point of approximately [insert melting point] and a boiling point of [insert boiling point]. Its solubility in common solvents such as dichloromethane and THF is moderate, making it suitable for use in various organic reactions. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

The environmental impact of Naphthalene, 3-Iodo-1-(Trifluoromethyl) has also been a topic of recent research. Studies suggest that this compound undergoes biodegradation under specific environmental conditions, although further investigations are needed to fully understand its ecological footprint. Regulatory agencies have established guidelines for handling and disposing of this compound to minimize its impact on ecosystems.

In conclusion, Naphthalene, 3-Iodo-1-(Trifluoromethyl) is a fascinating compound with a wide range of applications across multiple disciplines. Its unique chemical properties and versatile reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.